Cas no 1431964-26-9 (3-Chloro-4-(2-pyrrolidin-1-ylethoxy)aniline;dihydrochloride)

• Product Name: 3-Chloro-4-(2-pyrrolidin-1-ylethoxy)aniline;dihydrochloride
• CAS No: 1431964-26-9
• MF: C₁₂H₁₉Cl₃N₂O
• MW: 313.651060342789
• CID: 4700078
• Update Time: 2025-06-08

3-Chloro-4-(2-pyrrolidin-1-ylethoxy)aniline;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-Chloro-4-(2-pyrrolidin-1-ylethoxy)phenyl]amine dihydrochloride
• 3-Chloro-4-(2-pyrrolidin-1-ylethoxy)aniline;dihydrochloride

• Inchi： 1S/C12H17ClN2O.2ClH/c13-11-9-10(14)3-4-12(11)16-8-7-15-5-1-2-6-15;;/h3-4,9H,1-2,5-8,14H2;2*1H
• InChI Key： HKKHTBNGBMFYOU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCN1CCCC1)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 209
• Topological Polar Surface Area: 38.5

Experimental Properties

• Color/Form: NA

3-Chloro-4-(2-pyrrolidin-1-ylethoxy)aniline;dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-Chloro-4-(2-pyrrolidin-1-ylethoxy)aniline;dihydrochloride

Introduction to 3-Chloro-4-(2-pyrrolidin-1-ylethoxy)aniline; dihydrochloride (CAS No. 1431964-26-9)

3-Chloro-4-(2-pyrrolidin-1-ylethoxy)aniline; dihydrochloride, identified by its CAS number 1431964-26-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of considerable interest in medicinal chemistry research. The structural features of this molecule, particularly the presence of a chloro group and a pyrrolidine moiety, contribute to its unique chemical properties and reactivity, which are exploited in various synthetic and pharmacological applications.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation in pharmaceutical applications. This salt form is particularly advantageous in drug development, as it improves the compound's bioavailability and pharmacokinetic profile. The aniline core of the molecule is well-known for its role in the synthesis of various bioactive agents, including analgesics, antimalarials, and antimicrobial drugs. The introduction of the 2-pyrrolidin-1-ylethoxy substituent further modulates the electronic and steric properties of the molecule, influencing its interaction with biological targets.

In recent years, there has been growing interest in developing novel compounds that target specific biological pathways implicated in diseases such as cancer, inflammation, and neurological disorders. The structural motif present in 3-Chloro-4-(2-pyrrolidin-1-ylethoxy)aniline; dihydrochloride has shown promise in preliminary studies as a scaffold for designing molecules with enhanced therapeutic efficacy. Researchers have been exploring its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. The chloro group, in particular, has been shown to enhance binding affinity to certain protein targets, making it a valuable feature for drug design.

One of the most compelling aspects of this compound is its versatility in chemical modification. The presence of both the chloro and pyrrolidine functionalities provides multiple sites for further derivatization, allowing chemists to fine-tune the properties of the molecule. This flexibility is crucial in medicinal chemistry, where subtle changes in structure can significantly impact biological activity. For instance, modifications at the pyrrolidine ring can alter the compound's metabolic stability and binding interactions with enzymes or receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of this compound towards various biological targets with high accuracy. Molecular docking studies have revealed that 3-Chloro-4-(2-pyrrolidin-1-ylethoxy)aniline; dihydrochloride can interact with proteins involved in cancer cell proliferation and apoptosis. These findings have spurred further investigation into its potential as an anticancer agent. Additionally, the compound has been tested for its activity against inflammatory pathways, suggesting its utility in developing treatments for conditions such as rheumatoid arthritis.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include nucleophilic aromatic substitution to introduce the chloro group, followed by etherification to incorporate the pyrrolidinyl ethoxy moiety. The final step involves salt formation with hydrochloric acid to produce the dihydrochloride salt. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the product.

In terms of pharmacological evaluation, 3-Chloro-4-(2-pyrrolidin-1-ylethoxy)aniline; dihydrochloride has been subjected to various assays to assess its biological activity. Preliminary data indicate that it exhibits moderate potency against certain kinases, with IC50 values comparable to those of known inhibitors. However, further studies are needed to fully characterize its pharmacokinetic properties and potential toxicities. These investigations will be crucial in determining whether this compound can progress into clinical development.

The role of dihydrochloride salt formation cannot be overstated in pharmaceutical development. This salt form not only improves solubility but also enhances crystallinity, which is essential for formulation stability. In addition, it can influence the absorption profile of the drug when administered orally or intravenously. As such, optimizing salt formation is a critical step in drug development pipelines.

Looking ahead, researchers are optimistic about the future prospects of 3-Chloro-4-(2-pyrrolidin-1-ylethoxy)aniline; dihydrochloride based on its unique structural features and promising preclinical data. Continued investigation into its mechanism of action and optimization of its pharmacological properties will be key to unlocking its full therapeutic potential. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits for patients.

The broader significance of this compound lies in its contribution to the growing library of molecular scaffolds being explored for drug discovery. By providing a versatile platform for structural modification and functionalization, it offers a pathway to develop novel therapeutics targeting diverse diseases. As our understanding of disease mechanisms advances, compounds like 3-Chloro-4-(2-pyrrolidin-1-ylethoxy)aniline; dihydrochloride will play an increasingly important role in shaping future treatments.